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Compound Name:

An In-Depth Technical Guide to 4-Hydroxy-3,5-diisopropylbenzoic Acid

Introduction

4-Hydroxy-3,5-diisopropylbenzoic acid is a substituted aromatic organic compound of
significant interest in the pharmaceutical and chemical industries.[1] Classified as both a
phenol and a carboxylic acid, its unique structure, featuring bulky isopropyl groups flanking a
hydroxyl group, dictates its chemical reactivity and utility.[2] This compound is most notably
recognized as a critical precursor in the synthesis of 2,6-diisopropylphenol, widely known as
Propofol, a powerful intravenous anesthetic agent.[2][3] Its role as a synthetic intermediate
allows for a controlled manufacturing process that minimizes the formation of undesirable
isomers, making it a cornerstone in the production of high-purity active pharmaceutical
ingredients (APIs).[2][4] Beyond its role in anesthetic production, it serves as an intermediate in
the synthesis of agrochemicals and dyestuffs and is explored in research for its antioxidant
properties.[1][5] This guide provides a comprehensive technical overview of its properties,
synthesis, analysis, and applications for researchers and drug development professionals.

Physicochemical Properties and Characterization

The physical and chemical identity of 4-Hydroxy-3,5-diisopropylbenzoic Acid is well-defined,
providing a foundation for its application and analysis. It typically presents as a white to off-
white crystalline solid or powder.[1][5]
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Key Properties Summary

Property Value Source(s)
Molecular Formula C13H1803 [L1I51617118]
Molecular Weight 222.28 g/mol 215161 71[8]
Monoisotopic Mass 222.1256 Da [2][5]

4-hydroxy-3,5-di(propan-2-

IUPAC Name ) ] [5][6]118]
yl)benzoic acid

CAS Number 13423-73-9 (5116171
White to off-white

Appearance ] ) [1][5]
powder/crystalline solid

Boiling Point 343.5 £ 42.0 °C at 760 mmHg [519]

Density 1.1 +0.1 g/cm3 [519]

Flash Point 175.7 +24.4°C [5119]

N Soluble in organic solvents;
Solubility [5]

limited in water

Molecular Structure and Spectroscopic Profile

The structure of 4-Hydroxy-3,5-diisopropylbenzoic acid consists of a central benzene ring

substituted with a carboxylic acid group, a hydroxyl group at the para-position (position 4), and

two isopropyl groups at the ortho-positions relative to the hydroxyl group (positions 3 and 5).[2]

This arrangement, particularly the bulky isopropyl groups, creates significant steric hindrance,

which influences the molecule's reactivity, for instance, by protecting the hydroxyl group.

Spectroscopic analysis is fundamental to confirming the identity and purity of the compound:[2]

e Mass Spectrometry (MS): In mass spectrometry, the compound will exhibit a molecular ion

peak (M*) corresponding to its molecular weight. High-resolution mass spectrometry

(HRMS) can precisely confirm the elemental composition (C13H1s803).[2] Common

fragmentation patterns for aromatic carboxylic acids include the loss of a hydroxyl radical
(*OH) or the entire carboxyl group (*COOH).
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» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton spectrum would be expected to show distinct signals for the aromatic
protons (singlet), the methine proton of the isopropyl groups (septet), the methyl protons of
the isopropyl groups (doublet), and the acidic protons of the hydroxyl and carboxylic acid
groups (broad singlets, exchangeable with D20).

o 13C NMR: The carbon spectrum will show characteristic peaks for the carboxyl carbon, the
aromatic carbons (including those bearing the substituents), and the methine and methyl
carbons of the isopropyl groups.

« Infrared (IR) Spectroscopy: The IR spectrum provides clear evidence of the key functional
groups. A broad absorption band is expected for the O-H stretch of the hydrogen-bonded
carboxylic acid, typically around 2500-3300 cm~*. A sharp, strong peak for the carbonyl
(C=0) stretch of the carboxylic acid will appear around 1700 cm~1. Additionally, a distinct O-
H stretch for the phenolic hydroxyl group will be visible around 3200-3600 cm™1.

Synthesis and Manufacturing

The primary industrial synthesis of 4-Hydroxy-3,5-diisopropylbenzoic acid is achieved
through the Friedel-Crafts alkylation of p-hydroxybenzoic acid.[5] This method is favored
because starting with the carboxylated ring directs the alkylation to the positions ortho to the
activating hydroxyl group and prevents undesired substitution at the para position, which is
already blocked.[2][4]

Synthetic Workflow: Friedel-Crafts Alkylation
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Caption: Workflow for the synthesis of 4-Hydroxy-3,5-diisopropylbenzoic Acid.
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Detailed Synthesis Protocol (Friedel-Crafts Alkylation)

This protocol is a representative methodology based on common industrial practices.[4][10]

Charging the Reactor: In a suitable reactor, charge p-hydroxybenzoic acid, isopropanol
(acting as both solvent and alkylating agent), and a solid acid catalyst (e.g., sulfuric acid).[10]

Reaction Execution: Heat the stirred mixture to a temperature between 60-65°C.[4] The
reaction can also be facilitated by alternative energy sources like ultrasound to enhance
reaction rates.

Monitoring: Track the reaction's progress using HPLC. The reaction is considered complete
when the concentration of the starting material, p-hydroxybenzoic acid, drops below a set
threshold (e.g., <5%).[10]

Catalyst Removal: Once complete, cool the reaction mixture and remove the solid acid
catalyst by filtration. The catalyst can often be recovered and reused.[10]

Crystallization: Cool the filtrate to approximately 5-10°C and hold for 6-10 hours to induce
crystallization of the product.[10]

Isolation and Drying: Isolate the crystalline product by filtration. Wash the crystals with an
appropriate solvent mixture to remove residual impurities.

Drying: Dry the final product under vacuum at 50-60°C for approximately 6 hours to yield 4-
hydroxy-3,5-diisopropylbenzoic acid with high purity.[10]

Key Chemical Reaction: Decarboxylation to
Propofol

The most significant application of 4-hydroxy-3,5-diisopropylbenzoic acid is its conversion to

Propofol through decarboxylation.[2] This reaction involves the removal of the carboxylic acid

group as carbon dioxide, a critical transformation in pharmaceutical manufacturing.[2][3]
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Caption: Decarboxylation of the title compound to produce Propofol.

Experimental Protocol (Decarboxylation)

This protocol is adapted from continuous-flow synthesis studies, which offer enhanced control
and efficiency.[3]

e Solution Preparation: Prepare a solution of 4-hydroxy-3,5-diisopropylbenzoic acid in a
high-boiling solvent such as N,N-Dimethylformamide (DMF).

o Addition of Base: Add a suitable base, such as n-butylamine, to the solution. The base acts
as a catalyst for the decarboxylation.[3]

e Flow Reaction: Pump the reaction mixture through a heated continuous flow reactor (e.g., a
stainless-steel coil reactor). The temperature is typically elevated to drive the reaction.
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o Workup: The output from the reactor is subjected to an extractive workup to separate the
product from the solvent and base.

 Purification: The crude product is purified, often by filtration over silica gel, to yield high-purity
2,6-diisopropylphenol (Propofol).[3]

Purity, Impurities, and Quality Control

For pharmaceutical applications, especially in the synthesis of an API like Propofol, controlling
impurities is paramount. The synthesis of 4-hydroxy-3,5-diisopropylbenzoic acid can
generate several process-related impurities.[4]

Common Impurities:

e Mono-alkylated Impurity: 4-hydroxy-3-(propan-2-yl)benzoic acid.

o Ether Impurity: 3,5-di(propan-2-yl)-4-(propan-2-yloxy)benzoic acid.
o Dimer Impurity: 4,4'-oxydibenzoic acid.

Purification steps, such as washing with specific solvent mixtures and controlled crystallization,
are designed to remove these contaminants to ensure the intermediate is substantially pure
before the final decarboxylation step.[4]

Analytical QC Workflow (HPLC)
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Caption: Typical HPLC workflow for purity analysis of the title compound.
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High-Performance Liquid Chromatography (HPLC) is the standard method for assessing the
purity of 4-hydroxy-3,5-diisopropylbenzoic acid and quantifying impurities.[10]

Typical HPLC Method:
e Column: A C18 reversed-phase column.

o Mobile Phase: A gradient or isocratic mixture of an organic solvent (like acetonitrile) and an
aqueous buffer.

o Detection: UV detection at the wavelength of maximum absorbance for the compound.

o Quantification: Purity is typically determined by the area percentage of the main peak relative
to the total area of all peaks in the chromatogram.

Safety and Handling

4-Hydroxy-3,5-diisopropylbenzoic acid is classified as a hazardous substance requiring
careful handling.

» GHS Classification: It is categorized as causing skin irritation (H315), serious eye irritation
(H319), and may cause respiratory irritation (H335).[11]

e Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-
shields or goggles, and a lab coat.[11][12][13] Work should be conducted in a well-ventilated
area or a chemical fume hood.[12]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible substances and sources of ignition.[11]

e First Aid:

o Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated
clothing.[11][14]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[11][14]
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o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[11]

o Ingestion: Do not induce vomiting. Clean mouth with water and seek medical attention.[13]
[14]

Conclusion

4-Hydroxy-3,5-diisopropylbenzoic acid is a specialty chemical whose value is intrinsically
linked to its role as a high-purity intermediate. Its synthesis via Friedel-Crafts alkylation of p-
hydroxybenzoic acid represents a controlled and efficient pathway that is crucial for the
pharmaceutical industry. The subsequent decarboxylation to Propofol underscores its
importance in modern medicine. A thorough understanding of its synthesis, reaction
mechanisms, and analytical control is essential for any scientist or researcher working in drug
development and fine chemical manufacturing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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